Cas no 2300-69-8 (Acetic acid,2-(4,5-dichloro-2-methylphenoxy)-)

• Product Name: Acetic acid,2-(4,5-dichloro-2-methylphenoxy)-
• CAS No: 2300-69-8
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 280609
• PubChem ID: 3014090
• Update Time: 2025-04-19

Acetic acid,2-(4,5-dichloro-2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(4,5-dichloro-2-methylphenoxy)-
• 2-(4,5-dichloro-2-methylphenoxy)acetic acid
• Acetic acid, ((4,5-dichloro-o-tolyl)oxy)-
• DTXSID10177555
• ((4,5-Dichloro-o-tolyl)oxy)acetic acid
• 2300-69-8

• Inchi： 1S/C9H8Cl2O3/c1-5-2-6(10)7(11)3-8(5)14-4-9(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： IYVXBVJAHXCGFG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C)C=1)OCC(=O)O)Cl

Computed Properties

• Exact Mass: 233.98514
• Monoisotopic Mass: 233.98505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.1

Experimental Properties

• Density: 1.426
• Boiling Point: 363.8°Cat760mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.566
• PSA: 46.53